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Compound of Interest

Compound Name: Ferene triazine

CAS No.: 90358-65-9

Cat. No.: B1219190

Get Quote

Ferene triazine, chemically known as the disodium salt of 3-(2-pyridyl)-5,6-bis(2-(5-furyl

sulfonic acid))-1,2,4-triazine, is a highly sensitive and water-soluble chromogenic reagent

pivotal for the spectrophotometric determination of iron.[1][2][3] Its primary application lies in

clinical chemistry, particularly for measuring serum iron levels to aid in the diagnosis and

monitoring of conditions such as anemia and hemochromatosis.[4][5]

The efficacy of Ferene stems from its ability to form a stable, deep blue tris complex with the

ferrous (Fe²⁺) ion.[1][6] This complex is highly soluble in aqueous solutions and exhibits a

strong absorbance maximum around 593 nm, with a molar absorptivity (ε) reported to be

between 34,000 and 35,500 L·mol⁻¹·cm⁻¹, making it a more sensitive alternative to other

reagents like Ferrozine.[7][8][9] The structural design, incorporating furyl groups, enhances the

charge transfer process responsible for the intense color of the iron complex.[1] The sulfonation

of the parent triazine renders the final product water-soluble, a critical feature for its use in

automated clinical analyzers.[1]

This guide provides a comprehensive overview of the synthesis, purification, and quality control

of Ferene, offering field-proven insights into the causality behind the experimental choices to

ensure the production of a high-purity analytical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1219190#bc-rfq
https://www.benchchem.com/product/b1219190/docs?utm_src=pdf-body#introduction-the-significance-of-ferene-triazine-in-iron-quantification
https://cdnsciencepub.com/doi/pdf/10.1139/v84-121
https://cdnsciencepub.com/doi/10.1139/v84-121
https://www.researchgate.net/publication/237860209_Ferene_-_A_new_spectrophotometric_reagent_for_iron
https://pubmed.ncbi.nlm.nih.gov/6499160/
https://www.watson-int.com/wp-content/uploads/2021/08/Ferene-Disodium-Salt.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v84-121
https://www.scribd.com/document/263432410/ferene
https://www.fcad.com/ferene-disodium-salt/
https://pubmed.ncbi.nlm.nih.gov/6648330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5871594/
https://cdnsciencepub.com/doi/pdf/10.1139/v84-121
https://cdnsciencepub.com/doi/pdf/10.1139/v84-121
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Reference

Chemical Name

3-(2-pyridyl)-5,6-bis(2-(5-furyl

sulfonic acid))-1,2,4-triazine,

disodium salt

[1][2]

CAS Number 79551-14-7 [5]

Molecular Formula C₁₆H₈N₄Na₂O₈S₂ [5]

Molecular Weight 494.37 g/mol (anhydrous) [5]

Appearance Bright yellow crystalline solid [1]

λ_max (Reagent) ~304 nm [7]

λ_max (Fe²⁺ Complex) ~593 nm [6][7]

Molar Absorptivity (ε) >34,000 L·mol⁻¹·cm⁻¹ [7]

Part 1: The Synthetic Pathway to Ferene Triazine
The synthesis of Ferene is a robust two-stage process involving the creation of a triazine

precursor followed by a critical sulfonation step to impart water solubility and complete the

molecule.

Stage 1: Synthesis of 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-
triazine
The foundational step is the condensation reaction between furil (an α-diketone) and picolin-

amidrazone (also known as 2-pyridyl hydrazidine).[1] This reaction builds the core heterocyclic

structure of the molecule. The choice of isopropyl alcohol as the solvent facilitates the reaction

by providing a suitable medium for the reactants at a moderately elevated temperature, driving

the condensation forward efficiently.

Experimental Protocol:

Reaction Setup: To a stirred suspension of 16 g (0.84 mol) of furil in 130 mL of isopropyl

alcohol, heat the mixture to 60°C.
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Reagent Addition: Add 13 g (0.96 mol) of picolin-amidrazone portion-wise over a 5-minute

period.[1] Maintaining the temperature at 60°C is crucial for controlling the reaction rate.

Reaction: Continue stirring at 60°C for 1.5 hours to ensure the reaction proceeds to

completion.[1]

Isolation and Washing: Cool the reaction mixture. Collect the solid product by filtration and

wash it thoroughly with water.

Acid Wash: Suspend the crude product in 140 mL of 0.06 N hydrochloric acid and stir for 2.5

hours. This acid wash is a key purification step to remove any basic impurities.

Final Washing and Drying: Filter the slurry and wash the purified product with water, followed

by a hexane wash to remove non-polar impurities. Air-dry the resulting solid. The expected

melting point is in the range of 155-157°C.[1][10]

Stage 2: Sulfonation to Yield Ferene Disodium Salt
This stage introduces the sulfonic acid groups onto the furyl rings, a critical modification that

makes the final compound highly water-soluble. The use of fuming sulfuric acid is essential as

it is a powerful sulfonating agent. Precise temperature control is paramount to prevent charring

and unwanted side reactions.

Experimental Protocol:

Reaction Setup: Carefully heat 22 mL of 30% fuming sulfuric acid to 60°C.

Reagent Addition: Add 16.5 g (0.57 mol) of the triazine precursor from Stage 1 in small

portions, with vigorous stirring. The temperature must be carefully maintained at 65 ± 3°C

throughout the addition to ensure controlled sulfonation.[1]

Reaction: After the addition is complete, continue stirring the mixture at the same

temperature for an additional 1.5 hours.

Quenching: Cool the reaction mixture and carefully pour it over 100 g of crushed ice. This

step safely quenches the reaction and dilutes the strong acid.
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Neutralization: With continuous stirring and cooling, bring the solution to a pH of 8.5 by the

careful addition of a 50% aqueous sodium hydroxide solution.[6] This neutralization step is

exothermic and requires careful management to form the desired disodium salt.

Initial Product Isolation: Allow the mixture to stand overnight under refrigeration to precipitate

the crude Ferene. Collect the product by filtration.

Part 2: Purification via Recrystallization
For an analytical reagent like Ferene, purity is not merely a goal but a prerequisite for accuracy

and reproducibility. The primary method for purifying the crude Ferene disodium salt is

recrystallization, which effectively removes residual starting materials and inorganic salts from

the neutralization step. The choice of a water/ethanol solvent system is strategic; Ferene is

soluble in hot water but less soluble in ethanol, allowing for efficient crystallization upon the

addition of ethanol and subsequent cooling.

Experimental Protocol:

Initial Wash: Wash the crude product collected from the synthesis with small portions of

ethanol and then methanol to remove more soluble impurities.[1]

Dissolution: Dissolve the washed product in a minimal amount of hot water (e.g., two parts

water by weight).

Crystallization: To the hot aqueous solution, add seven parts of boiling ethanol.[1] The

mixture will become cloudy as the solubility of Ferene decreases.

Cooling and Precipitation: Allow the solution to cool, followed by refrigeration to maximize the

yield of the crystalline product.

Final Collection and Drying: Collect the bright yellow crystalline Ferene by filtration and dry

the product for several hours at 110°C to obtain the stable monohydrate form.[1]

Diagram of the Ferene Synthesis and Purification Workflow
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Caption: Workflow diagram illustrating the key stages of Ferene synthesis and purification.
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Part 3: Quality Control and Self-Validating Protocols
The trustworthiness of Ferene as a quantitative reagent is established through rigorous quality

control. The protocols described below form a self-validating system to confirm identity, purity,

and functional performance.

Identity and Purity Assessment
UV-Vis Spectroscopy: This is a primary tool for both identity and purity. A diluted aqueous

solution of the final product should be scanned from 400 nm to 200 nm. The resulting

spectrum must exhibit a characteristic shape with an absorbance maximum at approximately

304 nm.[7] The absence of extraneous peaks is an indicator of high purity.

¹³C NMR Spectroscopy: For definitive structural confirmation, high-resolution ¹³C NMR is

used. The spectrum should confirm the presence of all expected carbon environments,

including the protonated pyridine carbons, unprotonated triazine carbons, and protonated

furyl carbons, consistent with the established structure of Ferene.[4][10]

Functional Performance Assay (Molar Absorptivity)
This assay is the ultimate validation of the reagent's performance. It quantifies the intensity of

the color produced with a known amount of iron, directly measuring the molar absorptivity (ε),

which is a critical performance metric.

Experimental Protocol:

Reagent Preparation:

Acetate Buffer (pH 4.75): Dissolve 82.03 g of sodium acetate in 1000 mL of deionized

water. Adjust the pH to 4.75 with 6N HCl.[7]

Iron Standard Solution: Prepare a solution containing 35 mg of FeSO₄·7H₂O and 350 mg

of Ascorbic Acid (as a reducing agent) in 100 mL of the acetate buffer.[7] The ascorbic acid

ensures all iron is in the Fe²⁺ state.

Ferene Solution: Accurately weigh approximately 20 mg of the purified Ferene and

dissolve it in 250 mL of deionized water in a volumetric flask.[7]
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Complex Formation:

Prepare a blank by mixing the iron standard solution without the Ferene.

In a separate cuvette, mix the iron standard solution with the Ferene solution.

Allow the color to develop for at least 10 minutes.[7]

Spectrophotometric Measurement:

Using a calibrated UV-Vis spectrophotometer, measure the absorbance of the blue

complex at 593 nm, using the blank to zero the instrument.[7]

Calculation: Calculate the molar absorptivity using the Beer-Lambert law (A = εcl). The result

must be greater than 34,000 L·mol⁻¹·cm⁻¹ to pass quality control.[7]

QC Parameter Method Specification Reference

Identity
UV-Vis Spectrum

Shape

Must match reference

standard
[7]

Purity Assay
UV-Vis Absorbance @

304 nm

>25,500 (specific

value is method-

dependent)

[7]

Functional

Performance

Molar Absorptivity (ε)

@ 593 nm
> 34,000 L·mol⁻¹·cm⁻¹ [7]

Clarity Solution Clarity Test No visible particulates [5]

Diagram of the Ferene Quality Control Workflow
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Quality Control Tests
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Caption: A logical workflow for the quality control and validation of synthesized Ferene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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